1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-ethyl-5-thiophen-3-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C10H11N3OS/c1-2-13-9(10(11)14)5-8(12-13)7-3-4-15-6-7/h3-6H,2H2,1H3,(H2,11,14)
• InChI Key: TTWQTIBDESVPDG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C2=CSC=C2)C(=O)N
• Molecular Formula: C10H11N3OS
• Molecular Weight: 221.28 g/mol

Description

“1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide” is a thiophene-based analog. Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

Thiophene derivatives are synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Chemical Reactions Analysis

The synthesis of thiophene derivatives involves the heterocyclization of readily available S-containing alkyne substrates. These processes may allow the construction of the thiophene ring with the desired substitution pattern in a regiospecific manner and in only one step, usually with high atom economy.

Scientific Research Applications

Synthesis and Characterization

• Compounds related to 1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide have been synthesized through various chemical reactions, highlighting methodologies that include the reaction of specific precursors with semicarbazide and the investigation of their crystal structures and Hirshfeld surface analysis. For instance, a study presented the synthesis and crystal structure determination of a pyrazole derivative, providing insight into its molecular stability through N-H⋯O and C-H⋯O hydrogen bond interactions (Prabhuswamy et al., 2016).

Enzyme Inhibitory Activity

• Some derivatives of this compound have been evaluated for their in vitro enzyme inhibitory activities against enzymes such as acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST). This research has identified compounds with significant inhibitory activity, offering potential insights for the development of new therapeutic agents (Cetin et al., 2021).

Antimicrobial and Antifungal Activity

• The antimicrobial and antifungal activities of thiophene-based heterocyclic compounds have been investigated, with certain compounds demonstrating potential antibacterial activity against specific strains such as B. subtilis and antifungal activity against A. niger. This highlights their potential as leads for the development of new antimicrobial agents (Sowmya et al., 2018).

Anti-Tumor Activity

• Research on bis-pyrazolyl-thiazoles incorporating the thiophene moiety has indicated promising anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines, suggesting the potential of these compounds in cancer therapy (Gomha et al., 2016).

Mechanism of Action

While the specific mechanism of action for “1-ethyl-3-(thiophen-3-yl)-1H-pyrazole-5-carboxamide” is not mentioned in the sources, it’s known that molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene-based analogs continue to fascinate scientists due to their potential as biologically active compounds. Their role in medicinal chemistry to improve advanced compounds with a variety of biological effects is expected to continue. The development of efficient and selective syntheses of thiophene derivatives by cyclization of readily available S-containing alkyne substrates is a significant step forward.